Decamethonium compounds are a class of chemical substances characterized by the presence of ten methylene groups (-CH₂-) linking two quaternary ammonium cations. These compounds exhibit potent muscle relaxant properties and have been primarily used in experimental pharmacology to study neuromuscular transmission. Their structure includes two positively charged quaternary ammonium ions separated by a long carbon chain, which allows for the effective blocking of acetylcholine receptors at the neuromuscular junction without affecting motor nerve conduction. Due to their potent effects on muscle relaxation, decamethonium compounds are not typically used in clinical settings due to safety concerns and the availability of more selective alternatives. However, they remain valuable tools for research into neuromuscular function, facilitating studies on the interactions between neurotransmitters and muscle tissue.